Cas no 856169-06-7 (methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate)

• Product Name: methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate
• CAS No: 856169-06-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5776334
• PubChem ID: 86623633
• Update Time: 2025-10-11

methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• Methyl (2E)-(5-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate
• 856169-06-7
• NEKDHWCBQYYWFE-CSKARUKUSA-N
• EN300-1459728
• methyl 2-[(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylidene]acetate
• methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate

• Inchi： 1S/C13H14O3/c1-15-11-5-6-12-9(7-11)3-4-10(12)8-13(14)16-2/h5-8H,3-4H2,1-2H3/b10-8+
• InChI Key： NEKDHWCBQYYWFE-CSKARUKUSA-N
• SMILES： O(C)C1C=CC2/C(=C/C(=O)OC)/CCC=2C=1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate

Comprehensive Analysis of Methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 856169-06-7)

Methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 856169-06-7) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and material science research. This compound, often referred to by its systematic IUPAC name, features a conjugated system with a methoxy group and an ester functionality, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of novel anti-inflammatory and anticancer agents.

The compound's structural backbone includes a 2,3-dihydro-1H-indene core, which is a common motif in many bioactive molecules. The presence of the (1E)-ylideneacetate moiety enhances its reactivity, allowing it to participate in various coupling reactions, such as Heck and Suzuki reactions, which are pivotal in modern organic synthesis. Recent studies have explored its role as a precursor for fluorescent dyes and optoelectronic materials, aligning with the growing demand for sustainable and high-performance materials in the tech industry.

One of the most frequently asked questions about methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate revolves around its solubility and stability under different conditions. Laboratory tests indicate that it is soluble in common organic solvents like dichloromethane and ethyl acetate, but exhibits limited solubility in water. Stability studies suggest that it should be stored under inert conditions to prevent degradation, a critical consideration for researchers handling this compound.

In the context of green chemistry, CAS No. 856169-06-7 has been evaluated for its potential to reduce waste in synthetic pathways. Its efficient synthesis routes, often involving catalytic methods, align with the principles of atom economy and energy efficiency. This aspect is particularly relevant given the increasing focus on sustainable practices in chemical manufacturing, a topic that resonates strongly with environmentally conscious stakeholders.

Another area of interest is the compound's spectroscopic properties. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate are well-documented, providing valuable insights for quality control and structural verification. These analytical techniques are essential for ensuring the purity of the compound, which is crucial for its application in high-precision fields like medicinal chemistry.

From a commercial perspective, the demand for CAS No. 856169-06-7 is driven by its utility in custom synthesis and contract research organizations (CROs). Suppliers often highlight its high purity (>98%) and availability in bulk quantities, catering to the needs of large-scale pharmaceutical and material science projects. Pricing trends indicate a steady market, with fluctuations tied to raw material availability and advancements in synthetic methodologies.

Looking ahead, the future of methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate appears promising, with ongoing research exploring its derivatives for niche applications. For instance, its analogs are being investigated as potential ligands for metal-organic frameworks (MOFs), a cutting-edge area in materials science. Such developments underscore the compound's adaptability and relevance in addressing contemporary scientific challenges.

In summary, Methyl 2-(1E)-5-methoxy-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 856169-06-7) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic versatility, and emerging applications make it a subject of enduring interest for researchers and industry professionals alike. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in innovations spanning pharmaceuticals, materials, and beyond.